Cas no 89389-66-2 (2-Propanol, 1-(octyloxy)-3-phenoxy-)

• Product Name: 2-Propanol, 1-(octyloxy)-3-phenoxy-
• CAS No: 89389-66-2
• MF: C₁₇H₂₈O₃
• MW: 280.402425765991
• CID: 602482
• PubChem ID: 20454562
• Update Time: 2025-04-19

2-Propanol, 1-(octyloxy)-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(octyloxy)-3-phenoxy-
• 1-octoxy-3-phenoxypropan-2-ol
• SCHEMBL10913935
• 1-(OCTYLOXY)-3-PHENOXYPROPAN-2-OL
• DTXSID80607379
• 89389-66-2

• Inchi： 1S/C17H28O3/c1-2-3-4-5-6-10-13-19-14-16(18)15-20-17-11-8-7-9-12-17/h7-9,11-12,16,18H,2-6,10,13-15H2,1H3
• InChI Key： SOPJEQBFONRWOV-UHFFFAOYSA-N
• SMILES： O(CC(COC1C=CC=CC=1)O)CCCCCCCC

Computed Properties

• Exact Mass: 280.20384475g/mol
• Monoisotopic Mass: 280.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.7Ų